molecular formula C15H23NO2S B279096 4-Methyl-1-(4-propan-2-ylphenyl)sulfonylpiperidine

4-Methyl-1-(4-propan-2-ylphenyl)sulfonylpiperidine

Cat. No. B279096
M. Wt: 281.4 g/mol
InChI Key: ZGPXWZZZLMPRNQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methyl-1-(4-propan-2-ylphenyl)sulfonylpiperidine, also known as Suvorexant, is a novel drug used for the treatment of insomnia. It is a selective antagonist of the orexin receptors in the brain, which regulate the sleep-wake cycle. Suvorexant is a relatively new drug that has shown promising results in clinical trials.

Mechanism of Action

4-Methyl-1-(4-propan-2-ylphenyl)sulfonylpiperidine works by selectively blocking the orexin receptors in the brain. Orexin is a neuropeptide that plays a key role in regulating the sleep-wake cycle. By blocking the orexin receptors, 4-Methyl-1-(4-propan-2-ylphenyl)sulfonylpiperidine helps to promote sleep and reduce wakefulness.
Biochemical and Physiological Effects:
4-Methyl-1-(4-propan-2-ylphenyl)sulfonylpiperidine has been shown to have a number of biochemical and physiological effects. It has been shown to reduce wakefulness and increase sleep duration. In addition, 4-Methyl-1-(4-propan-2-ylphenyl)sulfonylpiperidine has also been shown to reduce the levels of stress hormones such as cortisol, which can have a positive impact on overall health and well-being.

Advantages and Limitations for Lab Experiments

4-Methyl-1-(4-propan-2-ylphenyl)sulfonylpiperidine has a number of advantages for use in lab experiments. It is a highly selective antagonist of the orexin receptors, which means that it has a specific and predictable effect on the sleep-wake cycle. However, one limitation of 4-Methyl-1-(4-propan-2-ylphenyl)sulfonylpiperidine is that it can be difficult to administer in lab experiments due to its low solubility in water.

Future Directions

There are a number of potential future directions for research on 4-Methyl-1-(4-propan-2-ylphenyl)sulfonylpiperidine. One area of research is the development of new drugs that target the orexin receptors. Another area of research is the use of 4-Methyl-1-(4-propan-2-ylphenyl)sulfonylpiperidine in combination with other drugs for the treatment of insomnia and other sleep disorders. Additionally, there is potential for the use of 4-Methyl-1-(4-propan-2-ylphenyl)sulfonylpiperidine in the treatment of other conditions such as anxiety and depression.

Synthesis Methods

The synthesis of 4-Methyl-1-(4-propan-2-ylphenyl)sulfonylpiperidine involves a multi-step process starting from 4-methylbenzaldehyde. The first step involves the conversion of 4-methylbenzaldehyde to 4-methyl-1-(4-propan-2-ylphenyl)piperidine-4-carboxylic acid. This is followed by the formation of the sulfonyl chloride derivative, which is then reacted with the piperidine intermediate to produce 4-Methyl-1-(4-propan-2-ylphenyl)sulfonylpiperidine.

Scientific Research Applications

4-Methyl-1-(4-propan-2-ylphenyl)sulfonylpiperidine has been extensively studied for its potential use in the treatment of insomnia. Clinical trials have shown that 4-Methyl-1-(4-propan-2-ylphenyl)sulfonylpiperidine is effective in improving sleep latency and sleep maintenance in patients with insomnia. In addition, 4-Methyl-1-(4-propan-2-ylphenyl)sulfonylpiperidine has also been studied for its potential use in the treatment of other sleep disorders such as narcolepsy and sleep apnea.

properties

Product Name

4-Methyl-1-(4-propan-2-ylphenyl)sulfonylpiperidine

Molecular Formula

C15H23NO2S

Molecular Weight

281.4 g/mol

IUPAC Name

4-methyl-1-(4-propan-2-ylphenyl)sulfonylpiperidine

InChI

InChI=1S/C15H23NO2S/c1-12(2)14-4-6-15(7-5-14)19(17,18)16-10-8-13(3)9-11-16/h4-7,12-13H,8-11H2,1-3H3

InChI Key

ZGPXWZZZLMPRNQ-UHFFFAOYSA-N

SMILES

CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(C)C

Canonical SMILES

CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(C)C

Origin of Product

United States

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